Cas no 1509569-48-5 (5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carboxylic acid)

• Product name: 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carboxylic acid
• CAS No: 1509569-48-5
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD28247098
• CID: 5101282
• PubChem ID: 82654763

5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-4-oxa-1,8a-diaza-azulene-2-carboxylic acid
• Pyrazolo[5,1-b][1,3]oxazepine-2-carboxylic acid, 5,6,7,8-tetrahydro-
• 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carb oxylic acid
• 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carboxylic acid

• MDL： MFCD28247098
• Inchi： 1S/C8H10N2O3/c11-8(12)6-5-7-10(9-6)3-1-2-4-13-7/h5H,1-4H2,(H,11,12)
• InChI Key： MZAIAVJLRZRTPR-UHFFFAOYSA-N
• SMILES： O1CCCCN2N=C(C(O)=O)C=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carboxylic acid

5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1509569-48-5, known as 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carboxylic acid, is a structurally complex heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo[oxazepine] derivatives, which are known for their potential applications in drug discovery and material science. The pyrazolo[3,2-b][1,3]oxazepine core structure is a fused bicyclic system consisting of a pyrazole ring fused to an oxazepine ring. The presence of the carboxylic acid group at the 2-position introduces additional functional diversity to this molecule.

Recent studies have highlighted the unique electronic and steric properties of pyrazolo[oxazepine] derivatives, making them promising candidates for various applications. For instance, researchers have explored the potential of these compounds as inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The carboxylic acid group in this compound plays a crucial role in its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. This makes it a valuable scaffold for designing bioactive molecules.

The synthesis of 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carboxylic acid involves a multi-step process that typically begins with the preparation of precursor compounds. One common approach involves the cyclization of appropriately substituted amino acids or related structures under specific reaction conditions. The optimization of these synthetic routes has been a focus of recent research efforts to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline the production process.

In terms of pharmacological activity, this compound has shown potential as an anti-inflammatory agent. Studies conducted in vitro have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carboxylic acid could be developed into a therapeutic agent for conditions characterized by chronic inflammation. Furthermore, its selectivity for certain targets over others indicates that it may exhibit fewer off-target effects compared to existing drugs.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. For example, derivatives of this compound have been investigated for their potential use in organic electronics due to their ability to form stable π-conjugated systems. The incorporation of the carboxylic acid group into these systems allows for better solubility and processability without compromising electronic performance.

From an environmental standpoint, researchers have examined the biodegradability and eco-toxicity of pyrazolo[oxazepine] derivatives like CAS No. 1509569-48-5. Initial findings suggest that these compounds are not inherently toxic to aquatic organisms at concentrations relevant to typical industrial discharges. However, further studies are needed to fully understand their long-term impact on ecosystems.

In conclusion,5H